Cas no 1354019-10-5 ([(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester)
[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- [(S)-1-(2-amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester
- (S)-Benzyl (1-(2-aminoacetyl)piperidin-3-yl)carbamate
- AM96782
- [(S)-1-(2-Aminoacetyl)piperidin-3-yl]carbamic acid benzyl ester
- [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester
-
- Inchi: 1S/C15H21N3O3/c16-9-14(19)18-8-4-7-13(10-18)17-15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,16H2,(H,17,20)/t13-/m0/s1
- InChI Key: BVKASJPHTCFXRC-ZDUSSCGKSA-N
- SMILES: O=C(CN)N1CCC[C@@H](C1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Topological Polar Surface Area: 84.7
[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083777-500mg |
S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester |
1354019-10-5 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM498912-1g |
(S)-Benzyl(1-(2-aminoacetyl)piperidin-3-yl)carbamate |
1354019-10-5 | 97% | 1g |
$1499 | 2022-09-03 |
[(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester
Recent Advances in the Study of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS: 1354019-10-5)
The compound [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS: 1354019-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine scaffold and benzyl ester moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.
One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective protease inhibitors, which are critical in the treatment of diseases such as cancer and viral infections. The study highlighted the compound's ability to serve as a versatile building block, enabling the introduction of various functional groups to enhance binding affinity and selectivity.
Another significant advancement is the exploration of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester in the context of drug delivery. Researchers have investigated its potential as a prodrug, leveraging its benzyl ester group for controlled release of active pharmaceutical ingredients (APIs). A recent preprint on bioRxiv detailed a novel formulation approach that utilizes this compound to improve the bioavailability of poorly soluble drugs, addressing a major challenge in drug development.
In addition to its synthetic and formulation applications, the compound has also been studied for its direct biological effects. Preliminary in vitro assays have revealed its inhibitory activity against certain kinases and proteases, suggesting potential applications in oncology and inflammatory diseases. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.
Despite these promising developments, challenges remain in the large-scale production and clinical translation of [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester. Issues such as yield optimization, purification methods, and stability under physiological conditions need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's therapeutic potential.
In conclusion, [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS: 1354019-10-5) represents a valuable tool in medicinal chemistry, with diverse applications ranging from drug synthesis to targeted delivery. Ongoing research continues to uncover new insights into its properties and applications, positioning it as a compound of interest for future drug development efforts.
1354019-10-5 ([(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)